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Compound of Interest

Compound Name:
2-(Benzyloxy)-6-

methoxybenzonitrile

CAS No.: 167832-66-8

Cat. No.: B070636

Get Quote

Executive Summary
Compound: 2-(Benzyloxy)-6-methoxybenzonitrile CAS Registry Number: 167832-66-8

Molecular Formula: C₁₅H₁₃NO₂ Molecular Weight: 239.27 g/mol

This technical guide details the synthetic pathways for 2-(Benzyloxy)-6-methoxybenzonitrile,

a critical intermediate in the synthesis of polysubstituted benzofurans and pharmaceutical

scaffolds (e.g., antiviral or anti-inflammatory agents). The 2,6-disubstituted benzonitrile core is

sterically crowded, requiring precise control over nucleophilic aromatic substitution (

) or O-alkylation conditions to prevent over-reaction or hydrolysis of the nitrile group.

This document outlines two primary synthetic routes:

Route A (Convergent): O-Alkylation of 2-hydroxy-6-methoxybenzonitrile (Recommended for

laboratory scale).

Route B (Linear/Industrial): Sequential regioselective
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of 2,6-difluorobenzonitrile.

Part 1: Retrosynthetic Analysis & Strategy
The synthesis of 2-(benzyloxy)-6-methoxybenzonitrile is best approached by disconnecting

the ether linkages. The high stability of the nitrile group under basic conditions allows for the

sequential introduction of alkoxy groups.

Strategic Logic
Symmetry Breaking: The starting material, 2,6-difluorobenzonitrile, is

symmetric. The first nucleophilic attack breaks this symmetry.

Nucleophilicity vs. Basicity: The choice of base and solvent is critical to favor substitution

over nitrile hydrolysis (which would yield the amide or acid).

Leaving Group Lability: Fluoride is an excellent leaving group in

reactions ortho to an electron-withdrawing nitrile group due to the Meisenheimer complex
stabilization.
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Figure 1: Retrosynthetic disconnection showing the convergent (Route A) and linear (Route B)

pathways.

Part 2: Experimental Protocols
Route A: O-Alkylation of 2-Hydroxy-6-
methoxybenzonitrile
Context: This is the most reliable method for medicinal chemistry applications where 2-hydroxy-

6-methoxybenzonitrile is commercially available or previously synthesized. It utilizes a standard

Williamson ether synthesis.

Reaction Scheme
Materials Table

Reagent Equiv. Role Notes

2-Hydroxy-6-

methoxybenzonitrile
1.0 Substrate Limiting reagent

Benzyl Bromide

(BnBr)
1.2 Electrophile

Lachrymator; handle

in hood

Potassium Carbonate

(K₂CO₃)
2.0 Base

Anhydrous, granular

preferred

Acetone N/A Solvent Dry (water <0.1%)

Potassium Iodide (KI) 0.1 Catalyst
Optional (Finkelstein

acceleration)

Step-by-Step Protocol
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser

topped with a nitrogen balloon.

Dissolution: Charge the flask with 2-hydroxy-6-methoxybenzonitrile (10.0 mmol) and

anhydrous acetone (50 mL). Stir until fully dissolved.
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Deprotonation: Add anhydrous K₂CO₃ (20.0 mmol) in a single portion. The suspension may

turn slightly yellow (phenoxide formation). Stir at room temperature for 15 minutes.

Alkylation: Add Benzyl Bromide (12.0 mmol) dropwise via syringe.

Optimization Tip: If the reaction is sluggish, add 10 mol% Potassium Iodide (KI) to

generate the more reactive Benzyl Iodide in situ.

Reflux: Heat the mixture to reflux (

) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1). The starting phenol (

) should disappear, and the product (

) should appear.

Workup:

Cool to room temperature.

Filter off the inorganic salts (KBr/K₂CO₃) through a sintered glass funnel or Celite pad.

Concentrate the filtrate under reduced pressure to yield a crude solid.

Purification: Recrystallize from Ethanol or perform flash column chromatography (Silica gel,

0-20% EtOAc in Hexanes).

Yield Expectation: 85–95% Physical State: White to off-white crystalline solid.

Route B: Sequential from 2,6-Difluorobenzonitrile
Context: This route is preferred for large-scale synthesis where the cost of the hydroxy-nitrile

precursor is prohibitive. It exploits the high reactivity of the fluorine atoms ortho to the nitrile.

Reaction Logic
Step 1 (Desymmetrization): Displacement of the first fluoride by methoxide.

Step 2 (Functionalization): Displacement of the second fluoride by benzyloxide.
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Figure 2: Sequential Nucleophilic Aromatic Substitution pathway.

Step 1: Synthesis of 2-Fluoro-6-methoxybenzonitrile[1]
Reagents: 2,6-Difluorobenzonitrile (1.0 eq), Sodium Methoxide (1.05 eq, 25% wt in MeOH).

Procedure:

Dissolve 2,6-difluorobenzonitrile in MeOH at

.

Add NaOMe solution dropwise over 30 minutes. Crucial: Slow addition prevents the

formation of the 2,6-dimethoxy byproduct.

Stir at room temperature for 2 hours.

Quench with water, extract with DCM, and concentrate.[2]

Checkpoint: Verify mono-substitution by GC-MS or NMR.

Step 2: Synthesis of 2-(Benzyloxy)-6-methoxybenzonitrile
Reagents: 2-Fluoro-6-methoxybenzonitrile (1.0 eq), Benzyl Alcohol (1.1 eq), Sodium Hydride

(1.2 eq, 60% dispersion).

Procedure:

Suspend NaH in dry DMF (N,N-Dimethylformamide) at

under Argon.

Add Benzyl Alcohol dropwise. Stir for 30 mins to form Sodium Benzyloxide.
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Add a solution of 2-Fluoro-6-methoxybenzonitrile in DMF dropwise.

Heat to

for 3 hours.

Safety Note: The reaction is exothermic. Ensure proper venting of

gas during alkoxide formation.

Workup: Pour into ice water. The product often precipitates. If oil forms, extract with Ethyl

Acetate, wash with LiCl solution (to remove DMF), dry, and concentrate.

Part 3: Characterization & Quality Control
To validate the synthesis, the following analytical signatures must be confirmed.

Nuclear Magnetic Resonance (NMR) Data
NMR (400 MHz,

):

7.30–7.45 (m, 5H, Ph-H) — Benzyl aromatic protons.

7.34 (t,

Hz, 1H, Ar-H4) — Proton meta to nitrile (para to H).

6.52 (d,

Hz, 1H, Ar-H3 or 5) — Proton ortho to benzyloxy.

6.50 (d,

Hz, 1H, Ar-H5 or 3) — Proton ortho to methoxy.

5.18 (s, 2H, O-CH₂-Ph) — Benzylic methylene (Key diagnostic peak).

3.87 (s, 3H, O-CH₃) — Methoxy group.

NMR (100 MHz,
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):

Key peaks:

(C-O),

(C-O),

(CN),

(C-CN ipso),

(Bn-CH2),

(OMe).

Impurity Profile
Impurity Origin Detection Strategy

2,6-Dimethoxybenzonitrile
Over-reaction in Step 1 (Route

B)

GC-MS (

)

2,6-Bis(benzyloxy)benzonitrile
Over-reaction in Step 2 (Route

B)

TLC (Lower

than product)

Benzyl Bromide Excess reagent (Route A)
lachrymatory smell, NMR (

ppm)

Part 4: Safety & Handling
Benzyl Bromide: Potent lachrymator. Use only in a functioning fume hood. Neutralize spills

with aqueous sodium thiosulfate.

Sodium Hydride: Pyrophoric. Reacts violently with water. Quench excess reagent with

isopropanol before adding water.

Nitriles: While the target is not highly volatile, benzonitriles can metabolize to release

cyanide in vivo. Handle with gloves and avoid inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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